Cas no 384363-25-1 (3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate)
3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate
- 3-(benzo[d]thiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate
- 2-Furancarboxylic acid, 3-(2-benzothiazolyl)-2,8-dimethyl-4-oxo-4H-1-benzopyran-7-yl ester
- IDI1_003042
- AF-399/41499634
- SR-01000505413
- F1190-0128
- [3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxochromen-7-yl] furan-2-carboxylate
- 384363-25-1
- HMS1381E15
- 3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl 2-furoate
- Oprea1_760937
- ChemDiv2_004327
- AKOS001671314
- UNM000003576801
- SR-01000505413-1
- Z57937098
-
- Inchi: 1S/C23H15NO5S/c1-12-16(29-23(26)17-7-5-11-27-17)10-9-14-20(25)19(13(2)28-21(12)14)22-24-15-6-3-4-8-18(15)30-22/h3-11H,1-2H3
- InChI Key: VUDDYUXFAORJLH-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C(OC1=CC=C2C(=C1C)OC(C)=C(C1=NC3=CC=CC=C3S1)C2=O)=O
Computed Properties
- Exact Mass: 417.06709375g/mol
- Monoisotopic Mass: 417.06709375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 739
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 107Ų
Experimental Properties
- Density: 1.407±0.06 g/cm3(Predicted)
- Boiling Point: 625.9±65.0 °C(Predicted)
- pka: 0.44±0.10(Predicted)
3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1190-0128-2μmol |
3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate |
384363-25-1 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F1190-0128-5μmol |
3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate |
384363-25-1 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1190-0128-10μmol |
3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate |
384363-25-1 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1190-0128-20μmol |
3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate |
384363-25-1 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F1190-0128-1mg |
3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate |
384363-25-1 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F1190-0128-2mg |
3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate |
384363-25-1 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F1190-0128-3mg |
3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate |
384363-25-1 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1190-0128-4mg |
3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate |
384363-25-1 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F1190-0128-5mg |
3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate |
384363-25-1 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1190-0128-10mg |
3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate |
384363-25-1 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate
Introduction to 3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate (CAS No. 384363-25-1)
3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate (CAS No. 384363-25-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzothiazole moiety, a chromene ring, and a furan carboxylate group. These structural elements contribute to its potential therapeutic applications and biological activities.
The benzothiazole moiety is a well-known heterocyclic system that has been extensively studied for its diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of this moiety in 3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate suggests that the compound may exhibit similar biological activities. Additionally, the chromene ring is a common scaffold in natural products and synthetic compounds with various pharmacological effects, such as anti-inflammatory and antioxidant properties.
The furan carboxylate group further enhances the structural complexity and potential biological activity of the compound. Furan derivatives have been reported to possess a wide range of biological activities, including antiviral, antitumor, and anti-inflammatory effects. The combination of these structural elements in 3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate makes it a promising candidate for further investigation in drug discovery and development.
Recent studies have highlighted the potential of 3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anticancer activity against several human cancer cell lines. The researchers found that the compound induced apoptosis and cell cycle arrest in cancer cells, suggesting its potential as an anticancer agent.
In another study published in the European Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate. The results showed that the compound effectively inhibited the production of pro-inflammatory cytokines and reduced inflammation in animal models. These findings indicate that the compound may have therapeutic potential for treating inflammatory diseases.
The structural diversity and biological activities of 3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-o xo - 4 H - chromen - 7 - yl furan - 2 - carboxylate have also led to its exploration as a lead compound for drug design and optimization. Researchers are actively working on synthesizing analogs and derivatives to enhance its pharmacological properties and improve its therapeutic index. These efforts aim to develop more potent and selective compounds for various medical applications.
In conclusion, 3-(1,3-benzothiazol - 2 - yl) - 2 , 8 - dimethyl - 4 - oxo - 4 H - chromen - 7 - yl furan - 2 - carboxylate (CAS No. 384363 - 25 - 1) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in treating various diseases.
384363-25-1 (3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)